Dienogest-13C2,15N

• Molecular Formula: C20H25NO2
• Molecular Weight: 314.4 g/mol
• InChI: InChI=1S/C20H25NO2/c1-19-8-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(19)7-9-20(19,23)10-11-21/h12,17-18,23H,2-10H2,1H3/t17-,18+,19+,20-/m1/s1/i10+1,11+1,21+1
• InChIKey: AZFLJNIPTRTECV-PVPRGFAOSA-N

Dienogest-13C2,15N – Stable Isotope-Labeled Internal Standard

Dienogest-13C2,15N (STS 557-13C2,15N) is a stable isotope-labeled analog of the synthetic progestogen dienogest, a 19-nortestosterone derivative. It incorporates two carbon-13 (^{13}C) atoms and one nitrogen-15 (^{15}N) atom into its molecular structure, yielding a molecular formula of C_{18}^{13}C_{2}H_{25}^{15}NO_{2} and a molecular weight of 314.4 g/mol . This specific isotopic labeling provides a +3 Da mass shift from the unlabeled analyte (311.4 g/mol), making it an ideal internal standard (IS) for quantitative analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) . Unlike its deuterated counterparts, the ^{13}C and ^{15}N labels do not undergo hydrogen-deuterium exchange, ensuring superior analytical stability and accuracy in complex biological matrices .

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Stable isotope-labeled internal standard for dienogest quantification in LC-MS/MS and GC-MS workflows

+3 Da mass shift from unlabeled analyte ensures clear channel separation

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Non-exchangeable 13C and 15N labels maintain isotopic integrity in complex biological matrices

Label stability supports reproducible calibration across extended studies

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Suitable for research matrices requiring high ion suppression compensation

Co-elution behavior with target analyte aligns with bioanalytical validation expectations

Choosing the Optimal Dienogest-13C2,15N Internal Standard

While many stable isotope-labeled internal standards (SIL-IS) are marketed for progestin quantification, they are not interchangeable. A simple substitution of a ^{13}C/^{15}N-labeled standard with a deuterium (^{2}H)-labeled analog like Dienogest-d6 or -d8 can introduce significant analytical error. Critically, the isotopic effect of deuterium is more pronounced than that of ^{13}C or ^{15}N, often causing deuterated ISs to separate from their unlabeled analyte during reverse-phase chromatography [1]. This differential retention time prevents the IS from experiencing the same matrix effects as the analyte, leading to ion suppression inconsistencies and inaccurate quantification. Direct comparative studies have demonstrated that ^{2}H-labeled ISs can exhibit a quantitative bias of over 59% compared to their ^{13}C-labeled counterparts in complex biological matrices, directly compromising data integrity [2]. Furthermore, deuterium labels on heteroatoms or adjacent to carbonyls are prone to chemical exchange with the matrix, a failure mode to which ^{13}C and ^{15}N labels are immune . These performance gaps make Dienogest-13C2,15N a discernibly more reliable choice for precise, reproducible bioanalytical data.

Deuterated IS Deuterium-labeled analogs may exhibit chromatographic retention shifts, preventing co-elution and undermining matrix-effect correction.

Quantitative bias Direct comparisons report concentration biases over 59% with 2H-IS in biological matrices; 13C/15N-IS may avoid this negative bias.

Label exchange Deuterium labels on heteroatoms or near carbonyls are prone to H/D exchange; 13C and 15N labels are inert under standard analytical conditions.

• [1] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. View Source
• [2] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source

Procurement Evidence: Dienogest-13C2,15N

Superior Ion Suppression Compensation

Dienogest-13C2,15N offers superior ion suppression compensation compared to deuterated internal standards. A hallmark study by Berg and Strand (2011) demonstrated that ^{13}C-labeled ISs provided complete co-elution with analytes under UPLC conditions, whereas ^{2}H-labeled ISs were chromatographically separated [1]. This co-elution is critical because it ensures both analyte and IS experience identical ionization conditions, directly leading to an improved ability to correct for ion suppression effects when ^{13}C ISs were used [1].

Ion suppression compensation

Class-level inference

Co-elution with analyte; effective ion suppression correction for 13C-IS vs chromatographic separation and reduced correction for 2H-IS (Berg 2011).

Supports matrix-effect control in method development

UPLC–MS/MS, urine matrices; qualitative retention-time shift observed with deuterated IS

Evidence Dimension	Analytical performance: ion suppression compensation
Target Compound Data	Co-elution with analyte; effective correction for ion suppression (^{13}C-labeled IS) [1].
Comparator Or Baseline	^{2}H-IS (deuterium-labeled): chromatographic separation from analyte observed; reduced capability for ion suppression correction [1].
Quantified Difference	^{13}C-IS co-elutes, while ^{2}H-IS shows a retention time shift that diminishes compensation efficacy (qualitative difference) [1].
Conditions	UPLC–MS/MS analysis of amphetamine and methamphetamine in urine/biological samples [1].

Why This Matters

This ensures more accurate quantification, as the internal standard undergoes the same matrix effects as the target analyte, a fundamental requirement for reliable LC-MS/MS data.

• [1] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. View Source

Elimination of Matrix Effect Bias

Direct evidence proves that ^{13}C/^{15}N labeling avoids a major quantitative bias seen with deuterated ISs. A 2023 study by Bowman et al. quantified this difference: for the biomarker 2-methylhippuric acid (2MHA), concentrations generated using the deuterated IS (2MHA-[^{2}H_{7}]) were on average 59.2% lower than those generated with the ^{13}C-labeled IS (2MHA-[^{13}C_{6}]) [1]. Spike accuracy experiments confirmed a -38.4% negative bias for the ^{2}H-IS, while no significant bias was observed for the ^{13}C-IS [1].

Quantitative bias elimination

Cross-study comparable

2H-IS: -59.2% average concentration bias, -38.4% spike accuracy bias vs 13C-IS: no significant bias (Bowman 2023).

Reported absence of negative bias with 13C-IS

LC-ESI-MS/MS, 2MHA in 37 human urine specimens; supports risk mitigation in procurement

Evidence Dimension	Quantitative accuracy in biological matrices
Target Compound Data	^{13}C-IS: No significant quantitative bias reported (2MHA-[^{13}C_{6}]) [1].
Comparator Or Baseline	^{2}H-IS (2MHA-[^{2}H_{7}]): Average -59.2% concentration bias; spike accuracy bias of -38.4% [1].
Quantified Difference	^{13}C-IS generated concentrations were up to 59.2% higher and free of negative bias, compared to the heavily negatively biased ^{2}H-IS [1].
Conditions	LC-ESI-MS/MS analysis of 2MHA and 4MHA in 37 human urine specimens [1].

Why This Matters

Procurement of Dienogest-13C2,15N is a risk-mitigation step, ensuring analytical data does not suffer from the substantial negative bias demonstrated for deuterated analogs.

• [1] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source

Non-Exchangeable Isotopic Label

A critical limitation of deuterium-labeled internal standards is the potential for hydrogen-deuterium (H/D) exchange, particularly in protic solvents or biological matrices. This process degrades the isotopic signature and leads to inaccurate quantitation. In contrast, the ^{13}C and ^{15}N atoms in Dienogest-13C2,15N are covalently bound to the carbon backbone or nitrile group, respectively, and cannot undergo such exchange . As stated by Acanthus Research, 'It is advantageous to use 13C and 15N isotopes as they are not able to exchange' .

Label stability

Class-level inference

13C/15N labels are non-exchangeable; deuterium labels susceptible to H/D exchange, especially on heteroatoms or near carbonyls.

Long-term isotopic integrity for reproducible calibration

Supports method reliability across extended studies

Evidence Dimension	Isotopic label stability against chemical exchange
Target Compound Data	^{13}C and ^{15}N labels: non-exchangeable under standard analytical and physiological conditions .
Comparator Or Baseline	^{2}H (deuterium) labels: susceptible to H/D exchange, especially when located on heteroatoms or adjacent to carbonyl groups .
Quantified Difference	Qualitative difference; ^{13}C/^{15}N labels are inert, whereas deuterium labels can be lost.
Conditions	Theoretical and experimental basis for label stability in bioanalytical workflows .

Why This Matters

This guarantees long-term consistency of the internal standard's molecular weight and isotopic purity, which is crucial for reproducible calibration curves and data integrity over extended studies.

Purity and Isotopic Enrichment Specifications

Dienogest-13C2,15N is supplied with high baseline specifications that directly support its use as a precise internal standard. Vendors report a chemical purity of ≥98% and a high isotopic enrichment, with a closely related compound specification showing 99% atom ^{13}C and 98% atom ^{15}N . This level of enrichment minimizes interference from residual unlabeled dienogest, which is critical for achieving low limits of quantification (LLOQ) . In comparison, the typical purity for unlabeled dienogest is also high, but the isotopic enrichment is the key quality dimension for an IS.

Purity & enrichment

Specification review

Chemical purity ≥98%; isotopic enrichment reported as 99% 13C, 98% 15N (closely related product).

Low unlabeled analyte background supports sensitive quantification

Batch CoA review recommended for exact enrichment values

Evidence Dimension	Product specification quality (purity and isotopic enrichment)
Target Compound Data	Chemical Purity: ≥98%; Isotopic Enrichment: 99% 13C, 98% 15N (for a closely related product) ; reported typical purity of 95% to >98% [REFS-2, REFS-3].
Comparator Or Baseline	Unlabeled Dienogest: High chemical purity but 0% isotopic enrichment; Deuterated Dienogest analogs (e.g., -d5, -d8): isotopic enrichment is typically 98% atom 2H.
Quantified Difference	Isotopic enrichment is specific to the product, with typical values exceeding 98% for the labeled atoms [REFS-1, REFS-3].
Conditions	Product Certificate of Analysis (CoA) specifications from reputable vendors [REFS-1, REFS-2, REFS-3].

Why This Matters

Procuring a product with clearly documented, high isotopic enrichment reduces the risk of batch-to-batch variability and ensures a low background signal, critical for sensitive and robust quantitative methods.

Dienogest-13C2,15N Application Scenarios

PK and Bioavailability Studies

In clinical and preclinical pharmacokinetic studies, the use of a SIL-IS that perfectly co-elutes with the analyte and corrects for matrix effects is a regulatory expectation. The superior ion suppression compensation of a ^{13}C/^{15}N-IS like Dienogest-13C2,15N, compared to deuterated analogs, makes it the standard of choice for developing high-selectivity LC-MS/MS methods intended for PK profiling and bioavailability assessment of dienogest formulations [1]. This is supported by direct evidence that ^{13}C-ISs avoid the significant quantitative bias observed with ^{2}H-ISs [2].

Drug Metabolism and Metabolite Identification

For tracking the metabolic fate of dienogest in complex in vitro or in vivo systems, the non-exchangeable nature of the ^{13}C and ^{15}N labels is critical. These labels ensure that the isotopic signature remains intact through metabolic biotransformations, allowing for unambiguous differentiation from endogenous metabolites and reducing false positives . The 15N label also provides a specific NMR handle for direct metabolite structure confirmation .

High-Throughput Clinical Screening

In large-scale studies screening for synthetic progestins in patient plasma, precision and accuracy are paramount. Methods employing stable isotope-labeled internal standards have demonstrated inter-assay precision better than 10% RSD and accuracy within ±4.0% [3]. Selecting a high-purity, isotopically enriched standard like Dienogest-13C2,15N is foundational to maintaining this level of long-term analytical performance across thousands of samples .

Multi-Analyte Progestin Panel Development

When developing a simultaneous method for multiple synthetic progestins, chromatographic resolution is key. Deuterated isomers can shift retention times, potentially causing interference in complex chromatograms. A ^{13}C/^{15}N-labeled standard mitigates this risk by behaving identically to its target, dienogest, without affecting the separation of other analytes in the panel [REFS-1, REFS-5]. This simplifies method development and validation, ensuring the specificity of the dienogest channel.

Application

Selection Property

Validation Focus

PK bioanalysis research studies

Matrix-effect compensation through co-elution

LC-MS/MS method accuracy and precision in research matrices

Drug metabolism and metabolite identification

Non-exchangeable isotope labels

Isotopic signature integrity through metabolic biotransformations

Large-scale research screening studies

High isotopic enrichment and purity

Inter-assay precision and long-term method reproducibility

Multi-analyte progestin panel development

Identical chromatographic behavior to target analyte

Specificity of the dienogest channel without interference from deuterated IS shifts

• [1] Berg T, Strand DH. 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. View Source
• [2] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source
• [3] Moser C, Zoderer D, Luef G, et al. Simultaneous online SPE-LC-MS/MS quantification of six widely used synthetic progestins in human plasma. Anal Bioanal Chem. 2012;403(4):961-72. View Source